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Abstract

This document provides detailed application notes and protocols for the use of PPA24
nanoformulation in preclinical in vivo studies, with a focus on colorectal cancer models. PPA24
is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor
suppressor. Encapsulation of PPA24 into a nanoformulation enhances its therapeutic potential
by improving its delivery to the tumor site and minimizing systemic toxicity. These protocols
cover the preparation and characterization of the PPA24 nanoformulation, as well as its
application in a colorectal cancer xenograft model.

Introduction

Protein Phosphatase 2A (PP2A) is a key serine/threonine phosphatase that negatively
regulates multiple oncogenic signaling pathways. Its inactivation is a common event in various
cancers, including colorectal cancer (CRC). PPA24 has been identified as a potent activator of
PP2A, leading to the dephosphorylation and subsequent degradation of oncoproteins such as
c-Myc, ultimately inducing apoptosis in cancer cells. While PPA24 shows promise, its in vivo
application can be optimized through nanoformulation. This document outlines the use of a
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PPA24-encapsulated nanoformulation that has been shown to significantly inhibit the growth of

CRC xenografts without inducing systemic toxicities.

Data Presentation

PPA24 N : lation CI L

Parameter Value Method
) ) ) Dynamic Light Scattering
Particle Size (Diameter) 97 nm
(DLS)
) ) Dynamic Light Scattering
Polydispersity Index (PDI) 0.206

(DLS)

] . Polystyrene-b-
Encapsulation Stabilizer )
poly(ethyleneoxide)

Not Applicable

Co-stabilizer Cholesterol

Not Applicable

In Vitro Cytotoxicity of PPA24

Cell Line IC50 (uM)
HCT116 (CRC) 3.95
HT29 (CRC) 6.75
DLD1 (CRC) 3.45
SW480 (CRC) 3.64
FOLFOX-resistant HCT116 2.63
FOLFOX-resistant HT29 3.04

Experimental Protocols

Protocol 1: Preparation of PPA24 Nanoformulation

This protocol describes the synthesis of PPA24-loaded nanoparticles using a flash

nanoprecipitation method.
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Materials:

PPA24

Polystyrene-b-poly(ethyleneoxide) (PS-b-PEO)

Cholesterol

Tetrahydrofuran (THF)

Deionized water

Procedure:

Dissolve PPA24, polystyrene-b-poly(ethyleneoxide), and cholesterol in THF.
» Rapidly mix the organic solution with deionized water using a confined impinging jet mixer.

e The rapid mixing induces supersaturation and causes the precipitation of PPA24 and the
polymers, forming the nanoparticles.

e The resulting nanoparticle suspension is then purified, typically by dialysis, to remove the
organic solvent.

Protocol 2: Characterization of PPA24 Nanoformulation

This protocol outlines the methods for characterizing the physicochemical properties of the
PPA24 nanoformulation.

1. Particle Size and Polydispersity Index (PDI) Measurement:

Utilize Dynamic Light Scattering (DLS).

Dilute the nanopatrticle suspension in deionized water.

Perform the measurement at 25°C.

Analyze the correlation function to determine the mean particle size and PDI.
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2. Zeta Potential Measurement:

Use a Zetasizer instrument.

Dilute the nanoparticle suspension in deionized water.

Measure the electrophoretic mobility of the nanoparticles to determine the surface charge.

Protocol 3: In Vivo Colorectal Cancer Xenograft Study

This protocol details the procedure for evaluating the efficacy of the PPA24 nanoformulation in
a subcutaneous colorectal cancer xenograft model.

Materials and Reagents:

o PPA24 Nanoformulation

» HCT116 human colorectal cancer cells

e Athymic nude mice (e.g., BALB/c nu/nu)

e Phosphate-buffered saline (PBS)

o Matrigel (optional)

o Calipers for tumor measurement

Procedure:

o Cell Culture: Culture HCT116 cells in appropriate media until they reach 80-90% confluency.
e Tumor Cell Implantation:

o Harvest the HCT116 cells and resuspend them in sterile PBS at a concentration of 5 x
1076 cells/100 pL.

o Subcutaneously inject 100 pL of the cell suspension into the flank of each athymic nude
mouse.
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e Tumor Growth Monitoring:

o Allow the tumors to grow to a palpable size (e.g., 100 mms).

o Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using
the formula: (Length x Width?)/2.

e Treatment Administration:

[¢]

Randomize mice into treatment and control groups.

[e]

Administer the PPA24 nanoformulation intravenously (i.v.) at a dosage of 6 mg/kg.[1]

o

The treatment should be given three times per week for a duration of 23 days.[1]

[¢]

The control group should receive a vehicle control (e.g., empty nanoparticles or saline).
» Efficacy and Toxicity Evaluation:

o Continue to monitor tumor growth throughout the treatment period.

o Monitor the body weight of the mice as an indicator of systemic toxicity.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.qg.,
immunohistochemistry for apoptosis and c-Myc expression).

Mandatory Visualizations
Signaling Pathway of PPA24 Action

PPA24 Nanoformulation

Click to download full resolution via product page

Caption: PPA24 activates PP2A, leading to c-Myc dephosphorylation and degradation,
ultimately inducing apoptosis.
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Experimental Workflow for In Vivo Efficacy Study
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Caption: Workflow for the in vivo evaluation of PPA24 nanoformulation in a CRC xenograft
model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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